Cas no 875577-66-5 (1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)-)

1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)- structure
875577-66-5 structure
Product Name:1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)-
CAS No:875577-66-5
MF:C21H16N2O2
MW:328.363945007324
CID:655153
PubChem ID:11515406
Update Time:2025-04-19

1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)-
    • 1-[(4-phenylphenyl)methyl]indazole-3-carboxylic acid
    • DTXSID50467907
    • 875577-66-5
    • Inchi: 1S/C21H16N2O2/c24-21(25)20-18-8-4-5-9-19(18)23(22-20)14-15-10-12-17(13-11-15)16-6-2-1-3-7-16/h1-13H,14H2,(H,24,25)
    • InChI Key: NDLZXTTVQOLMMI-UHFFFAOYSA-N
    • SMILES: OC(C1C2C=CC=CC=2N(CC2C=CC(C3C=CC=CC=3)=CC=2)N=1)=O

Computed Properties

  • Exact Mass: 328.121177757g/mol
  • Monoisotopic Mass: 328.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 55.1Ų
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